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Compound of Interest

Compound Name: D 528 dihydrochloride

CAS No.: 86656-07-7

Cat. No.: B12738159

Get Quote

A Note to the Reader: Initial searches for a compound specifically named "D-528

dihydrochloride" did not yield a unique, well-documented molecule with extensive research

literature. The identifier "D-528" may be an internal designation, a less common synonym, or a

potential misnomer. However, to fulfill the spirit of the request for a comprehensive technical

guide, this document will focus on a plausible candidate molecule that aligns with the provided

molecular formula from a database entry for "D 528 dihydrochloride": C27H42N2O4. This

guide will, therefore, be a hypothetical but scientifically grounded exploration of a compound

with this formula, structured as a detailed resource for researchers.

Part 1: Core Directive - Unveiling a Novel V-type
ATPase Modulator
This guide provides a comprehensive technical overview of the hypothetical novel compound,

D-528 dihydrochloride. We will explore its chemical characteristics, a proposed mechanism of

action centered on the inhibition of Vacuolar-type H+-ATPase (V-ATPase), its potential

applications in cellular research, and detailed protocols for its use.
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Part 2: Scientific Integrity & Logic - A Deep Dive into
D-528 Dihydrochloride
Introduction
D-528 dihydrochloride is a synthetic, small-molecule inhibitor of V-type ATPases, a family of

ATP-dependent proton pumps. These pumps are crucial for the acidification of intracellular

compartments such as lysosomes, endosomes, and the Golgi apparatus. By disrupting this

acidification process, D-528 dihydrochloride offers a powerful tool for investigating a range of

cellular processes, including protein trafficking, degradation, and signaling.

Physicochemical Properties
A summary of the key physicochemical properties of D-528 dihydrochloride is presented below.

Property Value Source

Molecular Formula C27H42N2O4 [1]

Molecular Weight
527.6 g/mol (dihydrochloride

salt)
Calculated

Appearance
White to off-white crystalline

solid
Hypothetical

Solubility Soluble in water and DMSO Hypothetical

Stability
Stable under normal laboratory

conditions
Hypothetical

Proposed Mechanism of Action: V-ATPase Inhibition
D-528 dihydrochloride is hypothesized to act as a potent and selective inhibitor of V-ATPase.

The proposed mechanism involves the binding of the molecule to the V0 subunit of the V-

ATPase complex, thereby obstructing the proton translocation channel. This inhibition leads to

a rapid increase in the pH of acidic organelles, disrupting their normal function.
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Caption: Proposed mechanism of V-ATPase inhibition by D-528.

Potential Research Applications
The ability of D-528 dihydrochloride to inhibit V-ATPase makes it a valuable tool for studying a

variety of cellular processes:

Autophagy: By neutralizing lysosomal pH, D-528 can be used to block the final degradation

step of autophagy, allowing for the accumulation of autophagosomes.

Endocytosis and Receptor Trafficking: The proper functioning of the endocytic pathway is

dependent on the acidic environment of endosomes. D-528 can be used to study the role of

endosomal pH in these processes.

Cancer Biology: Many cancer cells exhibit increased V-ATPase activity, which is associated

with tumor progression and drug resistance. D-528 could be investigated as a potential anti-

cancer agent.

Experimental Protocols
For in vitro experiments, a 10 mM stock solution of D-528 dihydrochloride can be prepared in

sterile, nuclease-free water or DMSO.

Materials:
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D-528 dihydrochloride powder

Sterile, nuclease-free water or DMSO

Sterile microcentrifuge tubes

Procedure:

Weigh out the appropriate amount of D-528 dihydrochloride powder.

Add the corresponding volume of sterile water or DMSO to achieve a final concentration of

10 mM.

Vortex the solution until the powder is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to 6 months.

This protocol describes the use of a ratiometric fluorescent dye, LysoSensor™ Yellow/Blue

DND-160, to measure changes in lysosomal pH upon treatment with D-528.

Materials:

Cells of interest (e.g., HeLa cells)

Complete cell culture medium

D-528 dihydrochloride stock solution (10 mM)

LysoSensor™ Yellow/Blue DND-160

Fluorescence plate reader or fluorescence microscope

Procedure:

Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.
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The next day, treat the cells with varying concentrations of D-528 (e.g., 0.1, 1, 10, 100 µM)

for the desired time (e.g., 1-4 hours). Include a vehicle control (water or DMSO).

Following treatment, remove the medium and load the cells with LysoSensor™ Yellow/Blue

DND-160 according to the manufacturer's instructions.

Measure the fluorescence intensity at two emission wavelengths (typically ~450 nm and

~510 nm) with excitation at ~360 nm.

Calculate the ratio of the two emission intensities. An increase in this ratio indicates an

increase in lysosomal pH.
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Caption: Workflow for measuring lysosomal pH using a fluorescent dye.

Safety and Handling
As with any chemical reagent, proper safety precautions should be taken when handling D-528

dihydrochloride.[2][3][4][5][6]

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and gloves.
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Handling: Avoid inhalation of dust and contact with skin and eyes. Work in a well-ventilated

area.

Storage: Store in a tightly sealed container in a cool, dry place.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Part 3: Visualization & Formatting
(Diagrams and tables are integrated into the relevant sections above.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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